Dopamine-13C hydrochloride

• Molecular Formula: C8H12ClNO2
• Molecular Weight: 190.63 g/mol
• InChI: InChI=1S/C8H11NO2.ClH/c9-4-3-6-1-2-7(10)8(11)5-6;/h1-2,5,10-11H,3-4,9H2;1H/i4+1
• InChIKey: CTENFNNZBMHDDG-VZHAHHFWSA-N

Dopamine-13C Hydrochloride as Internal Standard for LC-MS/MS

Dopamine-13C hydrochloride (CAS 335081-04-4) is a stable isotope-labeled analog of the endogenous catecholamine neurotransmitter dopamine, in which a single carbon-12 atom at the C1 position of the ethylamine side chain is replaced by carbon-13 [1]. Supplied as a solid hydrochloride salt with a molecular weight of 190.63 g/mol, it is primarily employed as an internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS) workflows for the absolute quantification of dopamine in biological matrices . The 13C label confers a nominal mass shift of +1 Da relative to unlabeled dopamine, enabling mass spectrometric discrimination while preserving near-identical physicochemical properties to the native analyte.

Product Type Isotope-labeled internal standard (¹³C)

Label Single ¹³C at C1 (+1 Da mass shift)

Co-elution True co-elution with native dopamine

• [1] PubChem. 2-(3,4-Dihydroxyphenyl)ethyl-1-13C-amine HCl, CID 131852547. National Center for Biotechnology Information. Molecular Weight: 190.63 g/mol. View Source

Why Dopamine-13C Hydrochloride Is Not Interchangeable

Stable isotope-labeled internal standards are not interchangeable commodities. Deuterium (²H)-labeled dopamine analogs such as dopamine-d4 hydrochloride exhibit measurable chromatographic retention time shifts of 0.01–0.03 min relative to the unlabeled analyte [1], and are susceptible to hydrogen-deuterium exchange under acidic, basic, or protic solvent conditions . In contrast, the ¹³C nucleus forms covalent bonds that are chemically non-exchangeable and produce negligible isotope effects on reversed-phase retention, resulting in true co-elution with unlabeled dopamine [1]. Furthermore, the single ¹³C label at the C1 position produces a conserved mass shift of just +1 Da, minimizing potential isotopic cross-talk with naturally occurring ¹³C isotopologues of the analyte that becomes pronounced with poly-deuterated (+4 Da) or ring-¹³C₆ (+6 Da) labels. These distinctions carry direct consequences for ion suppression compensation, quantification accuracy, and long-term method reproducibility—making the choice of label chemistry a verifiable determinant of analytical data quality.

Property

This Product (¹³C)

Deuterated Analog (d4)

Co-elution

True co-elution

Retention time shift may alter matrix effect compensation

Label stability

Non-exchangeable ¹³C

H/D exchange may reduce effective IS concentration over time

Isotopic cross-talk

Minimal M+1 interference with optimized IS concentration

Larger mass shift (+4 Da) avoids natural M+1 but may increase isotope effect

• [1] Berg T, Strand DH. ¹³C labelled internal standards—a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? J Chromatogr A. 2011;1218(52):9366-9374. doi:10.1016/j.chroma.2011.10.081. View Source

Dopamine-13C Hydrochloride: Quantitative Comparison with Deuterated Analogs

Co-Elution Fidelity vs. Deuterated Internal Standards

Dopamine-13C hydrochloride co-elutes with unlabeled dopamine under reversed-phase UPLC conditions, whereas dopamine-d4 hydrochloride exhibits a retention time shift of approximately 0.01–0.03 min [1]. In a systematic investigation of ¹³C- versus ²H-labeled internal standards, Berg et al. demonstrated that ¹³C-labeled ISs co-eluted with their analytes across multiple chromatographic conditions, while ²H-labeled ISs showed consistent slight separation [1]. This chromatographic mismatch means that a deuterated IS may experience a different mobile-phase composition at the moment of ionization compared to the analyte, differentially exposing it to matrix-induced ion suppression or enhancement and compromising the fundamental assumption underlying isotope dilution quantification.

Co-Elution Fidelity

Head-to-head

0.00 min shift vs. 0.01–0.03 min shift (d4)

Ensures identical matrix effect compensation

UPLC-MS/MS; Berg et al., J Chromatogr A, 2011

Evidence Dimension	Reversed-phase UPLC retention time shift relative to unlabeled dopamine
Target Compound Data	Co-elution (retention time shift effectively 0.00 min)
Comparator Or Baseline	Dopamine-d4 hydrochloride: retention time shift of 0.01–0.03 min (deuterated analogs elute slightly earlier)
Quantified Difference	~0.01–0.03 min shift eliminated; confirmed co-elution across multiple UPLC conditions for ¹³C-labeled ISs vs. consistent slight separation for ²H-labeled ISs
Conditions	UPLC-MS/MS with sub-2 µm particles; multiple reversed-phase chromatographic conditions tested (Berg et al., J Chromatogr A, 2011)

Why This Matters

True co-elution ensures the internal standard experiences identical matrix effects and ionization conditions as the analyte, which is the foundational requirement for accurate isotope dilution mass spectrometry; even a 0.01 min retention difference can expose the IS and analyte to different solvent-composition-dependent ion suppression zones in UPLC gradients.

• [1] Berg T, Strand DH. ¹³C labelled internal standards—a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? J Chromatogr A. 2011;1218(52):9366-9374. doi:10.1016/j.chroma.2011.10.081. View Source

Isotopic Exchange Stability vs. Deuterated Labels

The ¹³C nucleus in dopamine-13C hydrochloride is covalently integrated into the carbon skeleton and is not subject to isotopic exchange under any standard sample preparation, storage, or chromatographic conditions . In contrast, deuterium atoms in dopamine-d4 hydrochloride can undergo hydrogen-deuterium (H/D) exchange, particularly if the deuterium labels are positioned on carbons adjacent to the amine group or under acidic/basic aqueous conditions commonly encountered during sample preparation . This exchange reduces the effective isotopic enrichment of the internal standard over time, introducing systematic quantification drift and degrading inter-batch reproducibility. Expert consensus in bioanalytical chemistry recognizes that 'Deuterium can fail to give you the assay fidelity you want... hydrogen–deuterium exchange can compromise stability depending on the reaction or storage conditions' [1].

Isotopic Stability

Class-level

¹³C non-exchangeable vs. ²H conditionally exchangeable

Prevents IS concentration drift over time

Critical for long-term method robustness

Evidence Dimension	Isotopic exchange susceptibility under analytical conditions
Target Compound Data	No isotopic exchange possible; ¹³C is a skeletal carbon isotope forming stable C–C and C–H bonds
Comparator Or Baseline	Dopamine-d4 hydrochloride: susceptible to H/D exchange at labile positions (e.g., α to amine), especially in aqueous acidic/basic media
Quantified Difference	Qualitative categorical difference: non-exchangeable (¹³C) vs. conditionally exchangeable (²H). H/D exchange rates are compound-, pH-, and temperature-dependent; quantitative loss of deuterium enrichment has been documented in multiple compound classes.
Conditions	Standard bioanalytical sample preparation (protein precipitation, SPE, evaporation/reconstitution); long-term storage in solution; variable pH conditions

Why This Matters

H/D exchange leads to time-dependent loss of effective internal standard concentration, introducing uncontrolled systematic error in quantitative workflows—particularly problematic for long-term longitudinal studies, multi-site trials, and regulated bioanalysis requiring method robustness across analysts and laboratories.

• [1] Deschamps F, as cited in Stevens R. Expert Insights with AptoChem: How do you choose between deuterium vs. 13C/15N labeling? LinkedIn. Published October 2, 2025. View Source

Isotopic Enrichment Specification vs. Deuterated Analogs

Cambridge Isotope Laboratories (CIL) supplies dopamine-13C hydrochloride with a specified isotopic enrichment of 99% ¹³C at the C1 position (Catalog CLM-3368) . In comparison, dopamine-1,1,2,2-d4 hydrochloride from MilliporeSigma Supelco is specified at 98 atom % D . The 1-percentage-point higher isotopic enrichment of the ¹³C product translates to a proportionally lower abundance of unlabeled (¹²C) dopaminergic material in the internal standard—material that directly contributes to the 'background' signal at the analyte mass channel in MS detection. For a method targeting a lower limit of quantification (LLOQ) at the low ng/mL or pg/mL range, this difference can measurably affect signal-to-noise ratio at the analyte channel and the achievable LLOQ.

Isotopic Enrichment

Cross-study

99% ¹³C vs. 98 atom % D

Lower residual unlabeled dopamine in IS

Impacts LLOQ at low concentration ranges

Evidence Dimension	Certified isotopic enrichment of the labeled position(s)
Target Compound Data	99% ¹³C enrichment at C1 position (Cambridge Isotope Laboratories, CLM-3368)
Comparator Or Baseline	Dopamine-1,1,2,2-d4 hydrochloride: 98 atom % D (MilliporeSigma Supelco); some vendors specify ≥95% by CP, 98 atom % D
Quantified Difference	1 percentage point higher isotopic enrichment (99% vs. 98%), corresponding to ~1% lower residual unlabeled dopamine in the IS material
Conditions	Certificate of Analysis specifications from major isotope suppliers (CIL and MilliporeSigma Supelco)

Why This Matters

The residual unlabeled fraction in the IS directly adds to the analyte signal in isotope dilution MS, raising the effective baseline and limiting the achievable LLOQ—a critical parameter for neurotransmitter quantification in low-concentration matrices such as brain microdialysate or CSF.

Chemical Purity Comparison

Commercially sourced dopamine-13C hydrochloride (MedChemExpress, Cat. HY-B0451AS5) is certified at 99.74% chemical purity by HPLC . Dopamine-d4 hydrochloride from major suppliers is typically specified at ≥98.0% (HPLC) . While both purity levels are adequate for most bioanalytical applications, the higher certified purity of the ¹³C product reduces the abundance of structurally related impurities that could generate isobaric interferences in selected reaction monitoring (SRM) transitions or contribute to ion suppression. For endocrinology and clinical chemistry applications where dopamine is measured as a diagnostic biomarker (e.g., in plasma or urine for neuroblastoma or pheochromocytoma screening), the quantifiable purity margin supports more defensible method validation data.

Chemical Purity

Cross-study

99.74% (HPLC) vs. ≥98.0% (HPLC)

Reduced impurity-derived interferences

Supports method validation for bioanalysis

Evidence Dimension	Chemical purity by HPLC assay
Target Compound Data	99.74% (MedChemExpress, batch-specific Certificate of Analysis)
Comparator Or Baseline	Dopamine-d4 hydrochloride: ≥98.0% (HPLC) (MilliporeSigma Supelco, Cerilliant); ≥98.0% (abmole); NLT 98% (multiple vendors)
Quantified Difference	≥1.74 percentage points higher chemical purity for the ¹³C-labeled product
Conditions	HPLC purity assay; batch-specific Certificates of Analysis from commercial suppliers

Why This Matters

Higher chemical purity reduces the risk of impurity-derived interferences in MS/MS transitions and minimizes uncontrolled ion suppression sources, which is especially relevant for clinical diagnostic applications requiring robust inter-laboratory method transfer and regulatory compliance.

Mass Shift Strategy for Isotopic Cross-Talk Reduction

Dopamine-13C hydrochloride (single ¹³C at C1) produces a nominal mass shift of +1 Da relative to unlabeled dopamine (monoisotopic mass: 190.059 Da for the labeled free base vs. 189.060 Da for the unlabeled) [1]. Dopamine-d4 hydrochloride has a mass shift of +4 Da (MW 193.66 g/mol as HCl salt) [2], and dopamine-13C6 hydrochloride shifts by +6 Da (MW 195.60 g/mol) . The +1 Da shift of the single ¹³C label minimizes two analytically significant risks: (1) isotopic cross-talk from the naturally abundant ¹³C isotopologue of unlabeled dopamine (approximately 8.8% M+1 abundance at natural ¹³C levels in a molecule with 8 carbons), which becomes a larger relative contributor when the IS-to-analyte concentration ratio is high; and (2) the potential for the IS mass channel to overlap with co-eluting endogenous or drug-derived metabolites that share nominal mass with higher-mass-shift IS channels. The single-label approach provides the smallest necessary mass difference for MS resolution while avoiding the increased isotope effect and cross-talk surface area of poly-labeled alternatives.

Mass Shift

Class-level

+1 Da (¹³C) vs. +4 Da (d4) vs. +6 Da (¹³C₆)

Minimizes isotopic cross-talk with native analyte

Requires IS concentration optimization

Evidence Dimension	Nominal mass shift of internal standard relative to unlabeled dopamine
Target Compound Data	+1 Da (single ¹³C at C1; MW 190.63 g/mol as HCl salt; monoisotopic mass 190.059 Da as free base)
Comparator Or Baseline	Dopamine-d4 HCl: +4 Da (MW 193.66 g/mol). Dopamine-13C6 HCl: +6 Da (MW 195.60 g/mol). Unlabeled dopamine HCl: MW 189.64 g/mol.
Quantified Difference	Mass shift difference: 1 Da vs. 4 Da vs. 6 Da. Natural M+1 abundance of unlabeled dopamine (C₈H₁₁NO₂): ~8.8% at the IS mass channel, vs. negligible natural contribution at +4 Da or +6 Da channels.
Conditions	Mass spectrometric analysis; based on molecular formulas, monoisotopic masses, and natural isotope abundance calculations

Why This Matters

For procurement, the +1 Da label strategy represents a deliberate analytical trade-off: the smaller mass shift minimizes physicochemical isotope effects and simplifies chromatographic behavior, but requires 99% isotopic enrichment and careful IS concentration selection to control natural-abundance M+1 contribution at the analyte channel. This makes dopamine-13C hydrochloride the optimal choice for researchers who prioritize chromatographic fidelity and are equipped to optimize IS spike concentrations, while d4 or 13C6 analogs may be more suitable for methods where absolute freedom from natural-isotope interference is the dominant requirement.

• [1] PubChem. 2-(3,4-Dihydroxyphenyl)ethyl-1-13C-amine HCl, CID 131852547. Monoisotopic Mass: 190.0590112 Da. Molecular Weight: 190.63 g/mol. View Source
• [2] Cerilliant (MilliporeSigma). Dopamine-D4 HCl Certified Reference Material. CAS 203633-19-6. Chemical Formula: C8H7D4NO2·HCl. Molecular Weight: 193.66. View Source

Dopamine-13C Hydrochloride: Key Application Scenarios

Regulated Bioanalytical Method for Plasma Dopamine

In regulated bioanalysis requiring robust method validation per FDA/EMA guidelines, the co-elution fidelity of dopamine-13C hydrochloride (0.00 min retention time shift) provides superior ion suppression compensation compared to deuterated alternatives that exhibit a 0.01–0.03 min shift . Combined with 99.74% chemical purity and 99% ¹³C isotopic enrichment, this supports demonstrably tighter precision and accuracy across validation batches, particularly at the LLOQ where matrix effect variability is most consequential . The non-exchangeable ¹³C label further ensures that IS concentration remains invariant across sample preparation steps involving acidic or basic conditions, eliminating a source of inter-batch drift that complicates deuterated IS-based methods .

In Vivo Brain Microdialysis for Dopamine Quantification

In vivo microdialysis studies require internal calibrators that can be retrodialyzed through the probe to determine in vivo extraction fraction (Ed). Research using ¹³C₆-dopamine as a retrodialysis calibrator has demonstrated that dopamine extracellular concentrations can be underestimated by as much as 50% if not corrected for Ed during uptake inhibition . Dopamine-13C hydrochloride, with its single ¹³C label, provides the chromatographic co-elution necessary for accurate Ed determination while producing a +1 Da mass shift that is resolvable from endogenous dopamine on triple-quadrupole instruments. The non-exchangeable ¹³C label ensures that IS concentration remains stable during extended microdialysis perfusion (often 4–8 hours), where deuterated ISs could undergo H/D exchange in the aqueous perfusate .

Clinical Diagnostic Assay for Urinary Dopamine

Clinical diagnostic laboratories performing catecholamine quantification for tumor screening require internal standards that deliver consistent performance across thousands of patient samples over method lifetimes spanning years. The 99.74% chemical purity of dopamine-13C hydrochloride, combined with the non-exchangeable ¹³C label, supports long-term calibration stability and inter-laboratory reproducibility superior to deuterated alternatives that degrade in isotopic purity over storage time . The +1 Da mass shift is sufficient for baseline resolution from endogenous dopamine in urine where dopamine concentrations are typically in the ng/mL to µg/mL range, while the co-elution behavior ensures uniform matrix effect compensation across the diverse urine matrix composition encountered in a clinical population .

Dual-Mode NMR and MS Metabolic Tracing

Research programs investigating dopaminergic metabolic flux using complementary NMR and MS readouts benefit from dopamine-13C hydrochloride because the ¹³C nucleus is NMR-active, enabling direct ¹³C NMR detection of the labeled compound and its metabolic products in tissue extracts or cell lysates . Deuterium labels, by contrast, are NMR-silent in standard ¹H-decoupled ¹³C experiments and require ²H NMR, which suffers from low sensitivity and broad line widths. The single ¹³C label at a defined position (C1 of the ethylamine chain) provides a clean NMR resonance for tracking metabolic transformations without the spectral congestion of a fully ¹³C₆-labeled ring system, while still providing the +1 Da mass shift for parallel MS quantification in split-sample workflows .

Application

Selection Property

Validation Focus

Plasma dopamine bioanalysis method validation

Co-elution fidelity and isotopic stability

Matrix effect compensation; LLOQ precision

Brain microdialysis dopamine monitoring

Non-exchangeable ¹³C label

In vivo extraction fraction accuracy

Urinary dopamine research assay

High chemical purity and label stability

Long-term calibration reproducibility

NMR/MS metabolic tracing studies

NMR-active ¹³C nucleus

Metabolic flux analysis by complementary techniques